Cas no 875163-07-8 (5-(Chlorosulfonyl)thiophene-3-carboxylic Acid)

• Product Name: 5-(Chlorosulfonyl)thiophene-3-carboxylic Acid
• CAS No: 875163-07-8
• MF: C₅H₃ClO₄S₂
• MW: 226.657918214798
• MDL: MFCD07838406
• CID: 655603
• PubChem ID: 16227019
• Update Time: 2025-04-19

5-(Chlorosulfonyl)thiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(chlorosulfonyl)-
• 5-chlorosulfonylthiophene-3-carboxylic acid
• AT16644
• 5-(chlorosulfonyl)-3-thiophenecarboxylic acid
• Z147652422
• 5-(chlorosulfonyl)thiophene-3-carboxylic acid
• UXWVXKQSUVKKNI-UHFFFAOYSA-N
• BS-13603
• 5-(chlorosulfonyl)thiophene-3-carboxylicacid
• SCHEMBL3009415
• AKOS009076019
• 875163-07-8
• CS-0241585
• EN300-23463
• MFCD07838406
• DTXSID70585359
• 5-(chlorosulfonyl)thiophene-3-carboxylic acid, AldrichCPR
• DB-397606
• 5-(Chlorosulfonyl)thiophene-3-carboxylic Acid

• MDL： MFCD07838406
• Inchi： 1S/C5H3ClO4S2/c6-12(9,10)4-1-3(2-11-4)5(7)8/h1-2H,(H,7,8)
• InChI Key： UXWVXKQSUVKKNI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=O)O)=CS1)(=O)=O

Computed Properties

• Exact Mass: 225.9161286g/mol
• Monoisotopic Mass: 225.9161286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 424.6±30.0 °C at 760 mmHg
• Flash Point: 210.6±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(Chlorosulfonyl)thiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)